Cas no 867130-47-0 (3-(pyridazin-3-yl)propanamide)

• Product Name: 3-(pyridazin-3-yl)propanamide
• CAS No: 867130-47-0
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD20703551
• CID: 5249110
• Update Time: 2025-05-23

3-(pyridazin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinepropanamide
• 3-(pyridazin-3-yl)propanamide

• MDL： MFCD20703551
• Inchi： 1S/C7H9N3O/c8-7(11)4-3-6-2-1-5-9-10-6/h1-2,5H,3-4H2,(H2,8,11)
• InChI Key： NZJCIHYCDCEJFM-UHFFFAOYSA-N
• SMILES： C1(CCC(N)=O)=NN=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-(pyridazin-3-yl)propanamide

Research Briefing on 3-(pyridazin-3-yl)propanamide (CAS: 867130-47-0) in Chemical Biology and Pharmaceutical Applications

3-(pyridazin-3-yl)propanamide (CAS: 867130-47-0) is a small molecule compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its pyridazine core and propanamide side chain, has been investigated for its role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding. Recent studies have explored its utility as a scaffold for drug development, with a focus on its pharmacokinetic properties and therapeutic potential.

One of the key areas of interest for 3-(pyridazin-3-yl)propanamide is its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective inhibition of cyclooxygenase-2 (COX-2), a target for anti-inflammatory drugs. The study highlighted the compound's ability to reduce prostaglandin E2 (PGE2) production in vitro, suggesting its promise as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, 3-(pyridazin-3-yl)propanamide has been investigated for its role in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that this compound can act as a modulator of protein kinases, particularly those involved in tumor proliferation and metastasis. The study employed molecular docking and kinetic assays to elucidate the binding interactions between the compound and kinase targets, providing a foundation for further optimization of its structure to enhance potency and selectivity.

The synthesis and structural optimization of 3-(pyridazin-3-yl)propanamide have also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route for this compound, emphasizing improvements in yield and purity. The authors also explored the introduction of various substituents to the pyridazine ring, which could influence the compound's bioavailability and metabolic stability. These findings are critical for advancing the compound's development as a viable drug candidate.

Pharmacokinetic studies of 3-(pyridazin-3-yl)propanamide have further underscored its potential. A preclinical study conducted in 2024 evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated favorable oral bioavailability and a half-life suitable for once-daily dosing, positioning it as a promising candidate for further clinical evaluation. However, challenges such as hepatic metabolism and potential drug-drug interactions were noted, warranting additional investigation.

In summary, 3-(pyridazin-3-yl)propanamide (CAS: 867130-47-0) represents a versatile scaffold with significant potential in drug discovery. Its applications span anti-inflammatory and anticancer therapies, supported by robust preclinical data. Future research should focus on optimizing its pharmacokinetic profile and exploring its efficacy in more complex disease models. The compound's unique structural features and biological activity make it a compelling subject for ongoing and future studies in the field of chemical biology and pharmaceutical sciences.